Cas no 1228553-06-7 (3-(4-Mercapto-1,2,3-thiadiazol-5-yl)aminobenzoic acid)

• Product Name: 3-(4-Mercapto-1,2,3-thiadiazol-5-yl)aminobenzoic acid
• CAS No: 1228553-06-7
• MF: C₉H₇N₃O₂S₂
• MW: 253.300778627396
• MDL: MFCD16618471
• CID: 4689591
• Update Time: 2025-05-20

3-(4-Mercapto-1,2,3-thiadiazol-5-yl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-mercapto-1,2,3-thiadiazol-5-yl)amino]benzoic acid
• 3-((4-Mercapto-1,2,3-thiadiazol-5-yl)amino)benzoic acid
• T4046
• 3-[(4-sulfanyl-1,2,3-thiadiazol-5-yl)amino]benzoic acid
• benzoic acid, 3-[(4-mercapto-1,2,3-thiadiazol-5-yl)amino]-
• 3-[(4-Mercapto-1,2,3-thiadiazol-5-yl)amino]-benzoic acid
• 3-(4-Mercapto-1,2,3-thiadiazol-5-yl)aminobenzoic acid

• MDL： MFCD16618471
• Inchi： 1S/C9H7N3O2S2/c13-9(14)5-2-1-3-6(4-5)10-8-7(15)11-12-16-8/h1-4,12H,(H,11,15)(H,13,14)/b10-8-
• InChI Key： ORUDJNJLNBTSKS-NTMALXAHSA-N
• SMILES： S1/C(/C(NN1)=S)=N\C1C=CC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 346
• Topological Polar Surface Area: 131

Additional information on 3-(4-Mercapto-1,2,3-thiadiazol-5-yl)aminobenzoic acid

Introduction to 3-(4-Mercapto-1,2,3-thiadiazol-5-yl)aminobenzoic acid (CAS No: 1228553-06-7)

3-(4-Mercapto-1,2,3-thiadiazol-5-yl)aminobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1228553-06-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the thiadiazole class, a heterocyclic structure known for its diverse biological activities. The presence of both thiol and amine functional groups in its molecular framework endows it with unique chemical properties that make it a promising candidate for various applications.

The molecular structure of 3-(4-Mercapto-1,2,3-thiadiazol-5-yl)aminobenzoic acid consists of a benzoic acid core substituted with a 4-mercapto-1,2,3-thiadiazole moiety. The benzoic acid moiety is well-known for its role as a precursor in the synthesis of numerous pharmaceuticals and bioactive molecules. The thiadiazole ring, on the other hand, is renowned for its antimicrobial, antiviral, and anti-inflammatory properties. The combination of these structural features suggests that this compound may exhibit a broad spectrum of biological activities, making it an attractive subject for further investigation.

In recent years, there has been a growing interest in thiadiazole derivatives due to their potential therapeutic applications. Research has demonstrated that compounds containing the thiadiazole scaffold can interact with various biological targets, leading to effects such as inhibition of enzyme activity and modulation of cell signaling pathways. Specifically, the thiol group in 4-mercapto-1,2,3-thiadiazole can participate in redox reactions, which are crucial for many cellular processes. This property makes it particularly interesting for studying oxidative stress and inflammation-related diseases.

The amine group in 3-(4-Mercapto-1,2,3-thiadiazol-5-yl)aminobenzoic acid provides an additional site for chemical modification, allowing for the synthesis of derivatives with tailored biological properties. This flexibility has been exploited in the development of new drugs targeting neurological disorders, cancer, and infectious diseases. For instance, studies have shown that amine-substituted thiadiazoles can cross the blood-brain barrier and exert neuroprotective effects. This suggests that 3-(4-Mercapto-1,2,3-thiadiazol-5-yl)aminobenzoic acid could be a valuable tool in the search for novel treatments for central nervous system disorders.

One of the most compelling aspects of 3-(4-Mercapto-1,2,3-thiadiazol-5-yl)aminobenzoic acid is its potential as an intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged its structural features to develop inhibitors of key enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The benzoic acid moiety can serve as a scaffold for further functionalization, while the thiadiazole and amine groups provide specific interactions with biological targets. This modular approach has led to the discovery of several promising drug candidates that are currently undergoing preclinical evaluation.

Recent advances in computational chemistry have also contributed to our understanding of the pharmacological properties of 3-(4-Mercapto-1,2,3-thiadiazol-5-yl)aminobenzoic acid. Molecular modeling studies have identified key interactions between this compound and target proteins, providing insights into its mechanism of action. These studies have highlighted the importance of the thiol group in mediating redox-dependent effects and have suggested that modifications to this moiety could enhance therapeutic efficacy while minimizing side effects.

The synthesis of 3-(4-Mercapto-1,2,3-thiadiazol-5-yl)aminobenzoic acid presents unique challenges due to its sensitive functional groups. However， recent developments in synthetic methodologies have made it more feasible to produce this compound in high purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the thiadiazole ring efficiently. Additionally， protective group strategies have been employed to ensure that both the thiol and amine groups remain intact during synthetic transformations.

In conclusion, 3-(4-Mercapto - 1 , 2 , 3 - thiadiazol - 5 - yl ) aminobenzoic acid ( CAS No : 1228553 - 06 - 7 ) is a versatile compound with significant potential in pharmaceutical research . Its unique structural features make it an excellent candidate for further exploration as a lead molecule or intermediate in drug development . As our understanding of its biological activities grows , so too does its promise as a tool for addressing some of humanity's most pressing health challenges .